Cas no 1806272-33-2 (Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate
• CAS No: 1806272-33-2
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 4796684
• Update Time: 2025-05-20

Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate

• Inchi： 1S/C12H12N2O5/c1-3-19-12(15)6-8-4-10(14(16)17)9(7-13)11(5-8)18-2/h4-5H,3,6H2,1-2H3
• InChI Key： GVTQWFQZIJRIJH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=C(C=C(C=1)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• XLogP3: 1.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate

Comprehensive Guide to Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate (CAS No. 1806272-33-2): Properties, Applications, and Market Insights

Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate (CAS No. 1806272-33-2) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a cyano group, methoxy group, and nitro group, making it valuable for synthesizing complex molecules. Researchers frequently search for "Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate uses" or "CAS 1806272-33-2 synthesis," reflecting its importance in drug discovery and material science.

The compound's molecular structure contributes to its reactivity and versatility. The presence of the electron-withdrawing nitro group enhances its utility in nucleophilic substitution reactions, while the cyano group offers opportunities for further functionalization. Recent trends show growing interest in "nitrophenylacetate derivatives in medicine" and "green chemistry approaches for nitrophenyl compounds," aligning with the industry's focus on sustainable synthesis methods.

In pharmaceutical applications, Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate serves as a key intermediate for developing potential therapeutic agents. Its structural features make it particularly interesting for researchers investigating "small molecule drug candidates" and "targeted therapies." The compound's methoxy substitution can influence bioavailability, a hot topic in current "ADME optimization" research.

The agrochemical sector also utilizes this compound in developing novel crop protection agents. With increasing searches for "eco-friendly pesticide intermediates" and "nitrogen-containing agrochemicals," CAS 1806272-33-2 has gained attention for its potential in creating more selective and biodegradable formulations. The nitro group in particular contributes to the biological activity of many agricultural chemicals.

From a synthetic chemistry perspective, Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate offers multiple handles for chemical modification. Laboratory professionals often search for "ester protection strategies" and "aromatic nitration optimization," areas where this compound finds application. Recent advances in "flow chemistry techniques" have opened new possibilities for safer and more efficient handling of such intermediates.

The global market for fine chemical intermediates like 1806272-33-2 continues to expand, driven by pharmaceutical R&D investment. Analytics reveal growing queries about "custom synthesis of complex esters" and "scalable production of nitrophenyl derivatives." Manufacturers are responding with improved processes that address both yield and purity requirements while meeting stringent "quality control standards" in the chemical industry.

Storage and handling of Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper "chemical storage protocols" should always be followed. The compound's stability profile makes it suitable for "long-term reagent storage," an important consideration for research facilities.

Analytical characterization of CAS 1806272-33-2 typically involves techniques like HPLC, NMR, and mass spectrometry. These methods verify the compound's identity and purity, addressing common quality concerns expressed in searches for "chemical purity verification methods." Advanced "spectroscopic analysis techniques" continue to improve the characterization of such complex molecules.

Future research directions for nitrophenylacetate derivatives may explore their potential in "material science applications" and "catalysis." The compound's unique electronic properties make it interesting for "organic electronic materials" development, a rapidly growing field. Additionally, its structural features could be valuable in designing new "ligands for metal complexes" with various applications.

For researchers sourcing Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate, important considerations include "supplier reliability" and "batch-to-batch consistency." The compound is available from specialty chemical providers who can offer "custom synthesis services" and "technical support" for specific research needs. Proper documentation including "certificates of analysis" ensures research reproducibility.

Environmental considerations for 1806272-33-2 focus on responsible disposal methods and "green chemistry alternatives." While the compound doesn't present significant environmental hazards, proper "laboratory waste management" practices should be followed. The industry's shift toward "sustainable chemical processes" may influence future synthetic approaches to such intermediates.

In conclusion, Ethyl 4-cyano-3-methoxy-5-nitrophenylacetate (CAS No. 1806272-33-2) represents an important building block in modern chemical research. Its diverse applications in pharmaceuticals and agrochemicals, combined with interesting chemical properties, ensure continued relevance. As research trends evolve toward "precision synthesis" and "functional materials," this compound will likely maintain its position as a valuable tool for chemists and researchers worldwide.